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Compound of Interest

Compound Name:
3-Chloro-4-(3-

fluorobenzyloxy)aniline

Cat. No.: B131394 Get Quote

CAS Number: 202197-26-0

This technical guide provides a comprehensive overview of 3-Chloro-4-(3-
fluorobenzyloxy)aniline, a critical intermediate in pharmaceutical synthesis. It is intended for

researchers, scientists, and professionals involved in drug discovery and development. This

document details the compound's properties, synthesis, and its pivotal role in the creation of

targeted cancer therapies.

Compound Overview
3-Chloro-4-(3-fluorobenzyloxy)aniline is a highly functionalized synthetic organic compound.

[1][2][3] Its molecular structure incorporates a chlorinated aniline ring ether-linked to a

fluorinated benzyl group.[1] This specific arrangement of functional groups makes it a valuable

building block, particularly in the synthesis of kinase inhibitors.[1] The primary application of this

compound is as a key intermediate in the manufacture of Lapatinib, a dual tyrosine kinase

inhibitor used in the treatment of HER2-positive breast cancer.[4][5][6][7]

Physicochemical Properties
The physical and chemical properties of 3-Chloro-4-(3-fluorobenzyloxy)aniline are

summarized in the table below.
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Property Value Reference

CAS Number 202197-26-0 [1][4][5][6]

Molecular Formula C13H11ClFNO [1][4][7]

Molecular Weight 251.68 g/mol [4][7]

Appearance
White to tan solid/powder to

crystal.[1][4][5][7]
[1][4][5][7]

Melting Point 78.0 to 82.0 °C [4][7]

Boiling Point (Predicted) 387.9 ± 32.0 °C [4][7]

Density (Predicted) 1.306 ± 0.06 g/cm³ [4][7]

pKa (Predicted) 3.98 ± 0.10 [1][7]

Solubility
Slightly soluble in Acetonitrile,

DMSO, and Methanol.[4][7]
[4][7]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere.[1][4][7]

[1][4][7]

Synthesis and Experimental Protocols
The synthesis of 3-Chloro-4-(3-fluorobenzyloxy)aniline is typically achieved through a two-

step process starting from 2-chloro-4-nitrophenol and 3-fluorobenzyl chloride.[8][9] The general

workflow involves a Williamson ether synthesis followed by the reduction of the nitro group.[9]
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Step 1: Williamson Ether Synthesis

Step 2: Nitro Group Reduction

2-Chloro-4-nitrophenol

3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene

K2CO3, DMF

3-Fluorobenzyl chloride

3-Chloro-4-(3-fluorobenzyloxy)aniline

Fe/NH4Cl, Ethanol/Water

Click to download full resolution via product page

General synthetic workflow for 3-Chloro-4-(3-fluorobenzyloxy)aniline.

Detailed Experimental Protocol: Reduction of 3-Chloro-
4-(3-fluorobenzyloxy)nitrobenzene
This protocol details the reduction of the nitro intermediate to the final aniline product.

Materials:

3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene (35.6 g)

Iron powder (70 mesh, 21.2 g)

Ammonium chloride (60.9 g)

Ethanol (506 mL)

Water (128 mL)
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Dichloromethane

Anhydrous sodium sulfate

1 L Reactor

Procedure:

Combine 3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene, iron powder, and ammonium chloride

in the 1 L reactor.[4][6]

Add the solvent mixture of ethanol and water to the reactor.[4][6]

Heat the mixture to reflux and maintain for 2 hours.[4][6]

After the reaction is complete, cool the mixture to 20-25 °C.[6]

Remove the insoluble iron oxides by vacuum filtration through Celite, and wash the solid

residue with ethanol.[6][8]

Combine the filtrates and remove the solvent by evaporation, resulting in a moist orange

solid.[4][6]

Dissolve the solid in dichloromethane and filter to remove any remaining inorganic salts.[4][6]

Transfer the filtrate to a separatory funnel to separate the organic phase from any aqueous

residue.[4][6]

Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to

yield 3-Chloro-4-(3-fluorobenzyloxy)aniline.[4][6][8]

Results:

Yield: 30.8 g (96%)[4][6]

Purity (by HPLC): 99.67%[4][6]
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Application in Drug Development: Synthesis of
Lapatinib
3-Chloro-4-(3-fluorobenzyloxy)aniline is a crucial building block in the synthesis of Lapatinib.

[4][5][7] Lapatinib is a potent and selective dual inhibitor of the tyrosine kinase activity

associated with Epidermal Growth Factor Receptor (EGFR, HER1) and Human Epidermal

Growth Factor Receptor 2 (HER2, ErbB-2).[7][8] Overexpression of these receptors is a key

factor in the development of certain types of breast cancer.[7]

The aniline functional group of 3-Chloro-4-(3-fluorobenzyloxy)aniline allows for its coupling

with a substituted quinazoline moiety, forming the core structure of Lapatinib.[8][9]

Signaling Pathway Inhibition by Lapatinib
Lapatinib functions by binding to the intracellular ATP-binding site of the EGFR and HER2

tyrosine kinases, preventing their auto-phosphorylation and the subsequent activation of

downstream signaling pathways. This blockade inhibits cellular processes such as proliferation,

survival, and angiogenesis.
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Simplified signaling pathway inhibition by Lapatinib.

Safety and Handling
3-Chloro-4-(3-fluorobenzyloxy)aniline should be handled with care. While comprehensive

toxicity data is limited, it is considered to have moderate acute toxicity based on its structural

similarity to other aromatic amines.[1] Potential hazards include skin and eye irritation,

respiratory irritation, and possible skin sensitization upon prolonged or repeated exposure.[1] It

is recommended to handle this compound in a well-ventilated area, using appropriate personal

protective equipment (PPE).

Storage: Store in a cool, dark place under an inert atmosphere to maintain its stability and

purity.[1][4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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